Cas no 89929-16-8 (Ethanone, 1-[10-[2-(methylamino)propyl]-10H-phenothiazin-2-yl]-)

• Product Name: Ethanone, 1-[10-[2-(methylamino)propyl]-10H-phenothiazin-2-yl]-
• CAS No: 89929-16-8
• MF: C₁₈H₂₀N₂OS
• MW: 312.429203033447
• CID: 585129
• PubChem ID: 71326912
• Update Time: 2025-04-19

Ethanone, 1-[10-[2-(methylamino)propyl]-10H-phenothiazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[10-[2-(methylamino)propyl]-10H-phenothiazin-2-yl]-
• 1-[10-[2-(methylamino)propyl]phenothiazin-2-yl]ethanone
• 1-{10-[2-(METHYLAMINO)PROPYL]-10H-PHENOTHIAZIN-2-YL}ETHAN-1-ONE
• 89929-16-8
• DTXSID20756037

• Inchi： 1S/C18H20N2OS/c1-12(19-3)11-20-15-6-4-5-7-17(15)22-18-9-8-14(13(2)21)10-16(18)20/h4-10,12,19H,11H2,1-3H3
• InChI Key： BMNVLDVPBNMYHS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C(C)=O)C=CC1=2)CC(C)NC

Computed Properties

• Exact Mass: 312.12963444g/mol
• Monoisotopic Mass: 312.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.6Ų